Cas no 1082154-52-6 (2-(4-chlorobenzamido)-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid)

• Product Name: 2-(4-chlorobenzamido)-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid
• CAS No: 1082154-52-6
• MF: C₁₆H₁₅ClN₂O₃S
• MW: 350.819901704788
• CID: 5983333
• PubChem ID: 28860890
• Update Time: 2025-06-07

2-(4-chlorobenzamido)-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorobenzamido)-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid
• EN300-724829
• 1082154-52-6

• Inchi： 1S/C16H15ClN2O3S/c1-19-7-6-11-12(8-19)23-15(13(11)16(21)22)18-14(20)9-2-4-10(17)5-3-9/h2-5H,6-8H2,1H3,(H,18,20)(H,21,22)
• InChI Key： KBZCLUITKWTPOM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1=C(C(=O)O)C2=C(CN(C)CC2)S1)=O

Computed Properties

• Exact Mass: 350.0491912g/mol
• Monoisotopic Mass: 350.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 97.9Ų

Additional information on 2-(4-chlorobenzamido)-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid

Professional Introduction to 2-(4-chlorobenzamido)-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic Acid (CAS No. 1082154-52-6)

2-(4-chlorobenzamido)-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid, identified by its CAS number 1082154-52-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thienopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications.

The molecular structure of 2-(4-chlorobenzamido)-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a benzamido group at the 2-position and a methyl substituent at the 6-position of the thienopyridine core enhances its reactivity and binding affinity. Additionally, the carboxylic acid moiety at the 3-position provides a site for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological profiles.

In recent years, there has been a surge in research focused on developing novel thienopyridine derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies due to their ability to modulate multiple biological pathways. Specifically, 2-(4-chlorobenzamido)-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid has been investigated for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses and cancer progression.

One of the most compelling aspects of this compound is its interaction with protein targets. The benzamido group serves as a critical recognition element for binding to specific proteins, while the thienopyridine core enhances solubility and bioavailability. Preliminary studies have demonstrated that this compound can effectively bind to enzymes such as kinases and phosphodiesterases, which are pivotal in regulating cellular signaling pathways.

The pharmacological activity of 2-(4-chlorobenzamido)-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid has been further explored in models of inflammation and cancer. Research indicates that it can attenuate inflammatory responses by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Moreover, its ability to modulate kinase activity suggests potential applications in oncology. In vitro studies have shown that it can inhibit the growth of various cancer cell lines by disrupting critical signaling cascades involved in cell proliferation and survival.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the benzamido group at the 2-position is particularly challenging due to its sensitivity to hydrolysis under basic conditions. However, advances in synthetic methodologies have enabled more efficient and scalable production processes.

The< strong>CAS number 1082154-52-6 serves as a unique identifier for this compound and facilitates accurate documentation and tracking in research settings. This standardized nomenclature is essential for ensuring consistency across different laboratories and publications.

In conclusion,< strong>2-(4-chlorobenzamido)-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid represents a promising candidate for further development as a therapeutic agent. Its unique structural features and demonstrated biological activities make it an attractive scaffold for designing novel drugs targeting inflammation and cancer. As research continues to uncover new insights into its mechanisms of action,< strong>CAS no. 1082154-52-6 will undoubtedly play a crucial role in advancing our understanding of this compound's potential applications.